Cas no 64254-37-1 (1H-Benzimidazole-1-propanoic acid, 2-(1-methyl-3-oxobutyl)-)
64254-37-1 structure
Product Name:1H-Benzimidazole-1-propanoic acid, 2-(1-methyl-3-oxobutyl)-
CAS No:64254-37-1
MF:C15H18N2O3
MW:274.315023899078
CID:1674512
Update Time:2024-09-03
1H-Benzimidazole-1-propanoic acid, 2-(1-methyl-3-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-1-propanoic acid, 2-(1-methyl-3-oxobutyl)-
-
- Inchi: 1S/C15H18N2O3/c1-10(9-11(2)18)15-16-12-5-3-4-6-13(12)17(15)8-7-14(19)20/h3-6,10H,7-9H2,1-2H3,(H,19,20)
- InChI Key: LZQHKWFDVIFPNB-UHFFFAOYSA-N
- SMILES: C1(C(C)CC(=O)C)N(CCC(O)=O)C2=CC=CC=C2N=1
Computed Properties
- Exact Mass: 274.13184
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Melting Point: 139-140 °C
- Boiling Point: 505.6±35.0 °C(Predicted)
- PSA: 72.19
- pka: 4.19±0.10(Predicted)
1H-Benzimidazole-1-propanoic acid, 2-(1-methyl-3-oxobutyl)- Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
64254-37-1 (1H-Benzimidazole-1-propanoic acid, 2-(1-methyl-3-oxobutyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk